Cas no 1804791-39-6 (2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804791-39-6
• MF: C₉H₁₁F₃N₂O₃
• MW: 252.190452814102
• CID: 4840578
• Update Time: 2025-06-09

2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H11F3N2O3/c1-16-7-5(4-15)3-14-6(2-13)8(7)17-9(10,11)12/h3,15H,2,4,13H2,1H3
• InChI Key： QWAMHJKRTNKEAU-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=NC=C(CO)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 0
• Topological Polar Surface Area: 77.6

Additional information on 2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol

Introduction to 2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804791-39-6)

2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol, identified by its CAS number 1804791-39-6, is a specialized organic compound with a pyridine core that has been extensively studied in the field of pharmaceutical chemistry. This compound features a unique structural arrangement, including an aminomethyl group at the 2-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 3-position, along with a hydroxymethyl group at the 5-position. Such structural features make it a promising candidate for various biochemical applications, particularly in drug discovery and development.

The significance of this compound lies in its potential as a building block for more complex molecules. The presence of multiple functional groups allows for diverse chemical modifications, making it valuable for synthesizing novel pharmaceutical agents. In recent years, there has been growing interest in pyridine derivatives due to their role in medicinal chemistry, where they often serve as key pharmacophores in bioactive molecules.

One of the most compelling aspects of 2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol is its versatility in medicinal applications. The aminomethyl group provides a site for further functionalization, enabling the attachment of other pharmacophoric elements. This flexibility is particularly useful in designing molecules that target specific biological pathways. For instance, pyridine derivatives have been shown to interact with enzymes and receptors, making them ideal candidates for developing drugs that modulate these interactions.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. The trifluoromethoxy group in this compound contributes to these properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature is particularly relevant in the development of drugs that require prolonged half-lives or improved bioavailability.

The methoxy and hydroxymethyl groups also play crucial roles in determining the compound's reactivity and solubility characteristics. These groups can participate in hydrogen bonding interactions, which are essential for molecule-receptor binding. Additionally, they can influence the overall electronic properties of the molecule, affecting its biological activity.

In the context of drug discovery, 2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol has been explored as a precursor for synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and inhibiting their activity can disrupt aberrant signaling processes associated with diseases. The pyridine core is particularly well-suited for this purpose due to its ability to mimic natural substrates and bind tightly to kinase active sites.

Moreover, the compound's structural motifs have been found to be relevant in developing antiviral agents. The combination of electron-withdrawing and electron-donating groups enhances its interaction with viral proteases and polymerases, thereby inhibiting viral replication. This has led to investigations into its potential use against various viral infections, including those caused by RNA viruses.

Another area where this compound shows promise is in the development of central nervous system (CNS) drugs. The lipophilic nature of fluorinated pyridines facilitates blood-brain barrier penetration, which is essential for treating neurological disorders. Researchers have leveraged this property to design compounds that target receptors involved in mood regulation, pain perception, and cognitive function.

The synthesis of 2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine ring system efficiently.

In conclusion, 2-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804791-39-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its versatility as a synthetic intermediate makes it valuable for developing drugs targeting various diseases, including cancers, viral infections, and neurological disorders. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.